9-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O4/c1-5-30-16-8-6-15(7-9-16)25-12-14(2)13-26-17-18(22-20(25)26)23(3)21(28)24(19(17)27)10-11-29-4/h6-9,14H,5,10-13H2,1-4H3
• InChI Key: RNIVZJJZJOOGHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C
• Molecular Formula: C21H27N5O4
• Molecular Weight: 413.5 g/mol
• CAS No.: 847337-76-2

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula shows the number and type of atoms, while the structural formula shows the arrangement of atoms.

Molecular Structure Analysis

Analyzing the molecular structure can involve a variety of techniques, including X-ray crystallography, NMR spectroscopy, and mass spectrometry. These can provide information about the length and type of chemical bonds, the spatial arrangement of atoms, and the molecular weight.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can provide information about the functional groups present, the stability of the compound, and its reactivity. It can also help to predict how the compound might behave in different conditions or in the presence of different reagents.

Physical and Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. These properties can help to identify the compound and can also provide information about its purity.

Mechanism of Action

The mechanism of action is particularly relevant for compounds that have biological activity. It refers to how the compound interacts with biological targets, such as proteins or DNA, to produce its effect.

Safety and Hazards

Safety information for a compound can include its toxicity, flammability, and reactivity. It’s also important to know how to handle spills or exposure.

Future Directions

Future research could involve finding new synthesis routes, studying new reactions, investigating the mechanism of action more deeply, or finding new applications for the compound.